N-(3-bromophenyl)formamide
Overview
Description
“N-(3-bromophenyl)formamide” is a chemical compound with the molecular formula C7H6BrNO . It is also known as 3-Bromoformanilide .
Synthesis Analysis
The synthesis of “this compound” involves the dehydration of formamides with phosphorus oxychloride in the presence of triethylamine . This reaction occurs under co-solvent-free conditions at 0 °C and produces 3-bromo-1-isocyanobenzene in excellent yield .Molecular Structure Analysis
The molecular structure of “this compound” includes a bromophenyl group attached to a formamide group . The InChI key for this compound is QYYDYYDGGZJJCS-UHFFFAOYSA-N .Chemical Reactions Analysis
“this compound” can undergo a variety of chemical reactions. For instance, it can be dehydrated with phosphorus oxychloride to produce isocyanides . This reaction is part of a simple, green, and highly efficient protocol for the synthesis of isocyanides .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 200.0326 . It has a density of 1.634g/cm3, a boiling point of 335.4°C at 760 mmHg, and a refractive index of 1.633 . The flash point is 156.7°C .Scientific Research Applications
1. Catalysis and Organic Synthesis
- N-(3-bromophenyl)formamide and its derivatives have been utilized in various organic synthesis processes. For example, the carbon-monoxide-free aminocarbonylation of various N-substituted formamides with aryl iodides and aryl bromides has been achieved using palladium acetate and Xantphos. This methodology applies to a wide range of formamides and aryl halides, yielding good to excellent product yields and eliminating the need for toxic carbon monoxide gas (Sawant, Wagh, Bhatte, & Bhanage, 2011).
2. Pharmaceutical and Agrochemical Intermediates
- Formamide derivatives, such as N-(4-Bromo-Phenyl)-Formamide, have demonstrated moderate antimicrobial activity. These compounds are significant as intermediates in agrochemical and pharmaceutical industries, with applications in the production of vitamins and pyrimidines (Malek, Patel, Shah, & Gandhi, 2020).
3. Material Chemistry and Capillary Electrophoresis
- The use of formamide in nonaqueous capillary electrophoresis has been studied, indicating its potential for solubilizing various electrolytes and supporting higher electric field strengths and larger ionic strengths in electrophoretic buffers (Sahota & Khaledi, 1994).
4. Green Chemistry Applications
- N-formylmorpholine, a derivative of formamide, has been synthesized and used as a green solvent in the synthesis of organic compounds. Its unique structure makes it chemically stable, non-toxic, and non-corrosive, compatible with aliphatic and aromatic hydrocarbons and water (Ghasemi, 2018).
Safety and Hazards
“N-(3-bromophenyl)formamide” should be handled with care to avoid dust formation and inhalation of mist, gas, or vapors . Contact with skin and eyes should be avoided, and personal protective equipment should be used . It’s also important to ensure adequate ventilation and remove all sources of ignition .
Future Directions
Properties
IUPAC Name |
N-(3-bromophenyl)formamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO/c8-6-2-1-3-7(4-6)9-5-10/h1-5H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYYDYYDGGZJJCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)NC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10558289 | |
Record name | N-(3-Bromophenyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10558289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37831-25-7 | |
Record name | N-(3-Bromophenyl)formamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10558289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromoformanilide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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